Cas no 1805316-33-9 (Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805316-33-9
• MF: C₉H₁₁F₂N₃O₂
• MW: 231.199348688126
• CID: 4811661
• Update Time: 2025-05-24

Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C9H11F2N3O2/c1-16-7(15)3-6-5(12)2-4(8(10)11)9(13)14-6/h2,8H,3,12H2,1H3,(H2,13,14)
• InChI Key： FAVIAMMIDMIJQO-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)N=C(CC(=O)OC)C(=C1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.3
• Topological Polar Surface Area: 91.2

Additional information on Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate

Comprehensive Overview of Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805316-33-9)

Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805316-33-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a difluoromethyl group and dual amino functionalities, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular formula, C₉H₁₁F₂N₃O₂, highlights its potential for applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent studies have explored the role of Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate in modulating enzyme activity, a topic frequently searched in AI-driven drug design platforms. Researchers are particularly interested in its hydrogen-bonding capacity and electron-withdrawing effects, which are critical for optimizing ligand-receptor interactions. The compound's pyridine core is also a hotspot for structure-activity relationship (SAR) studies, aligning with trending queries like "how to enhance drug bioavailability" and "fluorine in medicinal chemistry."

From a synthetic chemistry perspective, the ester group in Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate offers flexibility for further derivatization, a feature often discussed in forums on green chemistry and sustainable synthesis. Its stability under mild conditions makes it suitable for scalable production, addressing industry demands for cost-effective intermediates. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a detail frequently queried by quality control professionals.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for crop protection agents. Searches like "novel pyridine-based pesticides" and "fluorinated agrochemicals" reflect this growing niche. Its difluoromethyl moiety, known to resist metabolic degradation, could enhance the durability of pest-control formulations, a key concern in precision agriculture discussions.

In summary, Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805316-33-9) bridges multiple disciplines, from pharmaceutical R&D to agrochemical innovation. Its multifaceted applications and alignment with trending scientific inquiries ensure its relevance in contemporary research landscapes.